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Compound of Interest

S-(2-Acetoxyacetyl)-p-
Compound Name:

mercaptotoluene
CAS No.: 318257-80-6
Cat. No.: B3124418

Get Quote

Executive Summary

S-(2-Acetoxyacetyl)-p-mercaptotoluene is a specialized activated thioester reagent utilized in
chemoselective ligation and "Click" chemistry applications (specifically Native Chemical
Ligation and Thioester-Amine Ligation). Unlike standard alkyl thioesters, this aryl thioester
derivative features a p-thiocresol leaving group and an electron-withdrawing

-acetoxy substituent. These structural features significantly enhance its electrophilicity, making
it a potent reagent for:

+ Rapid Amidation: Introduction of glycolic acid derivatives onto amines under mild conditions.

+ Native Chemical Ligation (NCL): Serving as a highly reactive acyl donor for N-terminal
cysteine peptides.
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 Kinetic Tuning of Probes: Modulating the hydrolytic stability of self-assembling molecular
probes, particularly in Golgi-targeting applications.

Chemical Basis & Mechanism
Structural Analysis

The molecule consists of three functional domains:
e Leaving Group (p-Thiocresol): The p-toluenethiol moiety is a superior leaving group (

) compared to alkyl thiols, accelerating nucleophilic attack.

o Carbonyl Center: The site of nucleophilic attack.

e -Acetoxy Group: The oxygen atom at the

-position exerts an inductive electron-withdrawing effect (-1), increasing the electrophilicity of
the thioester carbonyl. This makes the reagent significantly more reactive than S-acetyl-p-
mercaptotoluene.

Reaction Pathways (Graphviz Diagram)

The following diagram illustrates the divergent pathways for this reagent in biological
environments: Amidation (Ligation) vs. Hydrolysis (Probe Activation).
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Caption: Divergent reaction pathways. The reagent prioritizes nucleophilic attack by
amines/thiols (Ligation) over hydrolysis in controlled buffers, but can be tuned for enzymatic
cleavage in cellular contexts.

Key Applications
Thioester-Mediated Ligation (TML)

This reagent acts as an "activated ester equivalent” for conjugating the 2-acetoxyacetyl moiety
to amines. This is particularly useful for introducing a masked glycolic acid linker.

e Advantage: The reaction proceeds in aqueous/organic mixtures without coupling reagents
(EDC/NHS), avoiding byproducts that complicate purification.

o Deprotection: The acetoxy group can be removed (using hydroxylamine or mild base) to
reveal a hydroxyl group, providing a handle for further functionalization or altering solubility.

Native Chemical Ligation (NCL)

In peptide synthesis, S-(2-Acetoxyacetyl)-p-mercaptotoluene serves as an exogenous
thioester. It can react with an N-terminal cysteine to form a native amide bond via an S-to-N
acyl shift.

 Significance: The electron-withdrawing nature of the acetoxyacetyl group accelerates the
transthioesterification step, which is often the rate-limiting step in NCL.

Intracellular Assembly & Golgi Targeting

Recent research (e.g., Brandeis University, 2025) highlights the use of acetoxyacetyl-thioesters
to tune the stability of Cycling Molecular Assemblies (CyMA).

e Mechanism: The hydrolytic stability of the thioester bond determines the lifetime of the
molecular assembly.

o Result: The acetoxyacetyl derivative (Compound 1v in literature) exhibits a shorter half-life (
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) compared to acetyl or benzoyl derivatives due to electronic destabilization.[1] This fast
turnover is crucial for targeting dynamic organelles like the Golgi apparatus.

Experimental Protocols
Synthesis of S-(2-Acetoxyacetyl)-p-mercaptotoluene

Note: Perform in a fume hood. p-Thiocresol has a strong, disagreeable odor.
Materials:

e p-Thiocresol (p-Toluenethiol)

o Acetoxyacetyl chloride[2][3][4]

 Triethylamine (TEA) or Pyridine

e Dichloromethane (DCM, anhydrous)

Procedure:

Dissolution: Dissolve p-thiocresol (10 mmol, 1.24 g) in anhydrous DCM (20 mL) in a round-

bottom flask under nitrogen.

o Base Addition: Add Triethylamine (12 mmol, 1.67 mL) and cool the mixture to 0°C in an ice
bath.

e Acylation: Dropwise add Acetoxyacetyl chloride (11 mmol) diluted in DCM (5 mL) over 10
minutes.

e Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by
TLC (Hexane:EtOAc 4:1).

e Workup: Wash the organic layer with 1M HCI (2x), saturated NaHCO

(2x), and brine. Dry over MgSO
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 Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel, 0-20%
EtOAc in Hexanes) to yield the thioester as a colorless/pale yellow oil or low-melting solid.

Protocol: Amine Conjugation (Ligation)

Use this protocol to conjugate the acetoxyacetyl group to a primary amine (e.g., a lysine side
chain or small molecule amine).

Reagents:
e Target Amine (1 equiv)
¢ S-(2-Acetoxyacetyl)-p-mercaptotoluene (1.2 - 1.5 equiv)
o Buffer: PBS (pH 7.4) or DMF/PBS mixture (if solubility is limited)
Steps:
o Preparation: Dissolve the Target Amine in the reaction buffer (concentration 1-10 mM).
» Addition: Add the thioester reagent (dissolved in minimal DMF/DMSO) to the amine solution.
e Incubation: Stir at room temperature for 1-4 hours.
o Note: The reaction releases p-thiocresol. The solution may develop a characteristic odor.

e Quenching: (Optional) Add a scavenger resin or excess glycine to consume unreacted
thioester.

 Purification: Remove the p-thiocresol byproduct via size-exclusion chromatography (for
proteins) or extraction (for small molecules).

» Validation: Analyze by LC-MS. The mass shift should correspond to the addition of the
acetoxyacetyl group (+100.09 Da).

Protocol: Deprotection to Hydroxyacetyl

To reveal the free hydroxyl group (glycolic acid linker):
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e Reagent: 50 mM Hydroxylamine (NH

OH) in PBS (pH 7.5) OR 0.1 M NaOH (if the conjugate is alkali-stable).

¢ Reaction: Incubate the conjugate from Step 4.2 for 30—60 minutes.

o Result: The acetate ester is cleaved, leaving the hydroxyacetyl-amide. Mass shift from
conjugate: -42.01 Da.

Data Summary & Properties

Property Value Notes
Formula
MW 224.28 g/mol

Activated by

Reactivity High (Thioester)
-acetoxy group (-1 effect).
Leaving Group p-Thiocresol » good leaving group at
physiological pH.
N Limited solubility in water; use
Solubility DCM, DMF, DMSO
cosolvent.
] Moisture sensitive (hydrolysis
Storage -20°C, Desiccated )
risk).
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+ Reagent Availability

o Commercially available as Catalog ID 2026362 (Huateng Pharma).[5] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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